Cas no 2228346-40-3 (O-2-(1H-indol-2-yl)ethylhydroxylamine)
O-2-(1H-indol-2-yl)ethylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-2-(1H-indol-2-yl)ethylhydroxylamine
- 2228346-40-3
- EN300-1768434
- O-[2-(1H-indol-2-yl)ethyl]hydroxylamine
-
- Inchi: 1S/C10H12N2O/c11-13-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,7,12H,5-6,11H2
- InChI Key: JSOIGIASYDCXPD-UHFFFAOYSA-N
- SMILES: O(CCC1=CC2C=CC=CC=2N1)N
Computed Properties
- Exact Mass: 176.094963011g/mol
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 51Ų
O-2-(1H-indol-2-yl)ethylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1768434-0.05g |
O-[2-(1H-indol-2-yl)ethyl]hydroxylamine |
2228346-40-3 | 0.05g |
$1091.0 | 2023-09-20 | ||
| Enamine | EN300-1768434-0.1g |
O-[2-(1H-indol-2-yl)ethyl]hydroxylamine |
2228346-40-3 | 0.1g |
$1144.0 | 2023-09-20 | ||
| Enamine | EN300-1768434-0.25g |
O-[2-(1H-indol-2-yl)ethyl]hydroxylamine |
2228346-40-3 | 0.25g |
$1196.0 | 2023-09-20 | ||
| Enamine | EN300-1768434-0.5g |
O-[2-(1H-indol-2-yl)ethyl]hydroxylamine |
2228346-40-3 | 0.5g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1768434-1.0g |
O-[2-(1H-indol-2-yl)ethyl]hydroxylamine |
2228346-40-3 | 1g |
$1299.0 | 2023-06-03 | ||
| Enamine | EN300-1768434-2.5g |
O-[2-(1H-indol-2-yl)ethyl]hydroxylamine |
2228346-40-3 | 2.5g |
$2548.0 | 2023-09-20 | ||
| Enamine | EN300-1768434-5.0g |
O-[2-(1H-indol-2-yl)ethyl]hydroxylamine |
2228346-40-3 | 5g |
$3770.0 | 2023-06-03 | ||
| Enamine | EN300-1768434-10.0g |
O-[2-(1H-indol-2-yl)ethyl]hydroxylamine |
2228346-40-3 | 10g |
$5590.0 | 2023-06-03 | ||
| Enamine | EN300-1768434-1g |
O-[2-(1H-indol-2-yl)ethyl]hydroxylamine |
2228346-40-3 | 1g |
$1299.0 | 2023-09-20 | ||
| Enamine | EN300-1768434-5g |
O-[2-(1H-indol-2-yl)ethyl]hydroxylamine |
2228346-40-3 | 5g |
$3770.0 | 2023-09-20 |
O-2-(1H-indol-2-yl)ethylhydroxylamine Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on O-2-(1H-indol-2-yl)ethylhydroxylamine
O-2-(1H-indol-2-yl)ethylhydroxylamine: A Comprehensive Overview
O-2-(1H-indol-2-yl)ethylhydroxylamine, also known by its CAS number 2228346-40-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of hydroxylamine, with a unique structure that incorporates an indole moiety. The indole group, characterized by a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring, is a common feature in many bioactive compounds. The presence of this group in O-2-(1H-indol-2-yl)ethylhydroxylamine suggests potential applications in drug discovery and development.
The synthesis of O-2-(1H-indol-2-yl)ethylhydroxylamine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are valuable for studying its stereochemical properties and biological activity. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction times and improving yields.
One of the most promising areas of research involving O-2-(1H-indol-2-yl)ethylhydroxylamine is its application as a building block in medicinal chemistry. The indole moiety is known for its ability to interact with various biological targets, such as G protein-coupled receptors (GPCRs) and kinases. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest potential therapeutic applications in conditions like Alzheimer's disease.
In addition to its enzymatic activity, O-2-(1H-indol-2-yl)ethylhydroxylamine has shown promise as a lead compound for developing anti-inflammatory agents. Preclinical studies have revealed that certain analogs possess significant anti-inflammatory properties, comparable to those of established drugs like aspirin and ibuprofen. The compound's ability to modulate the activity of cyclooxygenase (COX) enzymes makes it an attractive candidate for further investigation in this area.
The pharmacokinetic profile of O-2-(1H-indol-2-yliethylhydroxylamine has also been a focus of recent research. Studies conducted in animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have highlighted the importance of optimizing the compound's solubility and bioavailability to enhance its therapeutic potential. Researchers have explored various strategies, including prodrug design and nanoparticle delivery systems, to address these challenges.
Another area of interest is the exploration of O-2-(1H-indol= yliethylhydroxylamine's role in cancer biology. Emerging evidence suggests that this compound may exhibit anti-proliferative effects against certain cancer cell lines. In vitro studies have demonstrated that it can induce apoptosis in human breast cancer cells by modulating key signaling pathways, such as the PI3K/AKT/mTOR pathway. These findings underscore the need for further research to evaluate its potential as an anti-cancer agent.
The environmental impact and toxicity profile of O= yliethylhydroxylamine are also critical considerations for its development as a therapeutic agent. Recent toxicological studies have assessed its acute and chronic toxicity profiles in experimental animals. Results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. However, long-term studies are required to fully understand its safety profile.
In conclusion, O= yliethylhydroxylamine, with its unique chemical structure and diverse biological activities, represents a valuable tool for advancing drug discovery efforts across multiple therapeutic areas. Its potential applications span neurodegenerative diseases, inflammation, and cancer, among others. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play an increasingly important role in the development of novel therapeutics.
2228346-40-3 (O-2-(1H-indol-2-yl)ethylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)